Cas no 40167-15-5 (N-(PHENYLSULFINYL)PHTHALIMIDE 98)

N-(PHENYLSULFINYL)PHTHALIMIDE  98 structure
40167-15-5 structure
Product Name:N-(PHENYLSULFINYL)PHTHALIMIDE 98
CAS No:40167-15-5
MF:C14H9NO3S
MW:271.291162252426
CID:925411
PubChem ID:590073
Update Time:2025-04-19

N-(PHENYLSULFINYL)PHTHALIMIDE 98 Chemical and Physical Properties

Names and Identifiers

    • N-(PHENYLSULFINYL)PHTHALIMIDE 98
    • 2-(benzenesulfinyl)isoindole-1,3-dione
    • 2-(Benzenesulfinyl)-1H-isoindole-1,3(2H)-dione
    • N-(Phenylsulfinyl)phthalimide 98
    • DTXSID70343491
    • 2-(Phenylsulfinyl)-1H-isoindole-1,3(2H)-dione #
    • 1H-Isoindole-1,3(2H)-dione, 2-(phenylsulfinyl)-
    • JRBVENZNVISJCU-UHFFFAOYSA-N
    • 40167-15-5
    • Inchi: 1S/C14H9NO3S/c16-13-11-8-4-5-9-12(11)14(17)15(13)19(18)10-6-2-1-3-7-10/h1-9H
    • InChI Key: JRBVENZNVISJCU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

  • Exact Mass: 271.03031432g/mol
  • Monoisotopic Mass: 271.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 73.7Ų

Experimental Properties

  • Melting Point: 144-148 °C(lit.)

N-(PHENYLSULFINYL)PHTHALIMIDE 98 Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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